Cas no 1249193-21-2 (5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline)

• Product Name: 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline
• CAS No: 1249193-21-2
• MF: C₁₀H₁₁FN₄
• MW: 206.219544649124
• MDL: MFCD16851415
• CID: 5606603
• PubChem ID: 62697209
• Update Time: 2025-11-04

5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• EN300-941977
• 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline
• 1249193-21-2

• MDL： MFCD16851415
• Inchi： 1S/C10H11FN4/c1-2-15-10(13-6-14-15)7-3-4-8(11)9(12)5-7/h3-6H,2,12H2,1H3
• InChI Key： TULRECCDAGEXAQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1=NC=NN1CC

Computed Properties

• Exact Mass: 206.09677453g/mol
• Monoisotopic Mass: 206.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline

5-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline (CAS 1249193-21-2): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

5-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline (CAS 1249193-21-2) is an emerging fluorinated aromatic compound with significant potential in modern synthetic chemistry. This heterocyclic amine derivative combines a 1,2,4-triazole moiety with a fluoroaniline structure, creating unique electronic properties that make it valuable for drug discovery and crop protection applications. The compound's molecular formula C10H11FN4 and molecular weight 206.22 g/mol position it as an important building block for more complex molecules.

The growing interest in 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline synthesis reflects broader trends in pharmaceutical research, where fluorinated heterocycles are increasingly sought after for their enhanced metabolic stability and membrane permeability. Recent studies indicate that over 30% of newly approved small-molecule drugs contain fluorine atoms, highlighting the importance of intermediates like this compound. The 1,2,4-triazole ring contributes to the molecule's ability to form multiple hydrogen bonds, a feature particularly valuable in kinase inhibitor development.

From a synthetic chemistry perspective, CAS 1249193-21-2 offers several advantages. The fluoroaniline group provides an excellent handle for further functionalization through Buchwald-Hartwig amination or other cross-coupling reactions. Meanwhile, the 1-ethyl-1,2,4-triazole moiety serves as a stable pharmacophore that can interact with biological targets. These characteristics explain why researchers are investigating its use in anticancer agent development and antifungal compound design.

The agrochemical industry has shown particular interest in 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline applications, as the compound's structure resembles several successful triazole fungicides. Its potential as a precursor for crop protection agents stems from the known bioactivity of similar triazole-containing compounds against fungal pathogens. With increasing global demand for sustainable agriculture solutions, this intermediate could play a role in developing next-generation plant disease control products.

Recent patent analyses reveal that 1249193-21-2 appears in multiple filings related to selective kinase inhibitors and antimicrobial agents, suggesting growing commercial interest. The compound's structure-activity relationship (SAR) profile makes it particularly suitable for modifications aimed at improving target binding affinity and selectivity. Pharmaceutical companies are exploring its incorporation into molecules targeting protein-protein interactions, a hot area in drug discovery.

From a chemical properties standpoint, 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile—moderately soluble in polar organic solvents like DMSO and methanol but poorly soluble in water—makes it suitable for various organic synthesis applications. The compound's melting point and other physical characteristics are currently subjects of ongoing research by several academic groups.

Quality control of CAS 1249193-21-2 typically involves HPLC analysis with UV detection, with purity specifications often exceeding 97% for research-grade material. Advanced analytical techniques like LC-MS and NMR spectroscopy are employed to confirm the compound's identity and assess isomeric purity, particularly regarding the position of the ethyl group on the triazole ring. These quality measures ensure reliable performance in downstream medicinal chemistry applications.

The synthesis route for 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline typically involves multi-step procedures starting from commercially available 2-fluoroaniline derivatives. Recent process chemistry optimizations have focused on improving yield and reducing the environmental impact of production, aligning with growing industry emphasis on green chemistry principles. Some manufacturers have developed novel catalytic methods that minimize waste generation while maintaining high selectivity.

Market analysts project steady growth in demand for specialized fluorinated heterocyclic intermediates like 1249193-21-2, driven by expanding pharmaceutical R&D budgets and increasing agricultural chemical innovation. The compound's versatility positions it well to meet needs across multiple sectors, from small molecule therapeutics to specialty chemicals. Current pricing trends reflect its status as a relatively high-value fine chemical with specialized applications.

Researchers working with 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline should be aware of standard safety precautions for handling aromatic amines, including proper personal protective equipment and adequate ventilation. While not classified as highly hazardous, prudent laboratory practices recommend minimizing exposure through appropriate engineering controls. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to this chemical intermediate.

The future outlook for CAS 1249193-21-2 appears promising, with potential applications extending beyond current uses in pharmaceutical intermediates and agrochemical precursors. Some research groups are investigating its incorporation into functional materials, such as organic semiconductors or metal-organic frameworks (MOFs). As synthetic methodologies advance, we may see expanded utilization of this multifunctional building block in diverse chemical fields.

For purchasers and researchers seeking 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline suppliers, key considerations include batch-to-batch consistency, analytical documentation, and regulatory compliance. Reputable manufacturers typically provide comprehensive certificates of analysis (CoA) detailing purity, impurities profile, and other quality parameters. The growing importance of intellectual property considerations in this space also warrants attention when developing new applications for this specialty chemical.

In conclusion, 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline (CAS 1249193-21-2) represents an important addition to the toolbox of fluorinated heterocyclic compounds available to synthetic chemists. Its unique structural features and demonstrated utility in drug discovery and crop protection chemistry ensure its continued relevance in chemical research and development. As synthetic methods evolve and new applications emerge, this compound will likely play an increasingly significant role in addressing challenges across multiple scientific and industrial domains.